N-[(2-bromophenyl)-methyl-oxo-lambda6-sulfanylidene]-4-methoxypentanamide

• IUPAC Name: N-[(2-bromophenyl)-methyl-oxo-λ6-sulfanylidene]-4-methoxypentanamide
• InChI: InChI=1S/C13H18BrNO3S/c1-10(18-2)8-9-13(16)15-19(3,17)12-7-5-4-6-11(12)14/h4-7,10H,8-9H2,1-3H3
• InChI Key: OIKDBLATSMHAFF-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC(=O)N=S(=O)(C)C1=CC=CC=C1Br)OC
• Molecular Formula: C13H18BrNO3S
• Molecular Weight: 348.26 g/mol

Description

N-[(2-bromophenyl)-methyl-oxo-lambda6-sulfanylidene]-4-methoxypentanamide is a complex organic compound characterized by the presence of a bromophenyl group, a methoxypentanamide chain, and a lambda6-sulfanylidene moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-bromophenyl)-methyl-oxo-lambda6-sulfanylidene]-4-methoxypentanamide typically involves multi-step organic reactions. One common method includes the bromination of a phenyl ring followed by the introduction of a methoxypentanamide chain through amide bond formation. The lambda6-sulfanylidene moiety is then incorporated using sulfur-containing reagents under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve large-scale organic synthesis techniques, including continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

N-[(2-bromophenyl)-methyl-oxo-lambda6-sulfanylidene]-4-methoxypentanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride.

Substitution: The bromine atom in the phenyl ring can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nucleophiles such as amines, thiols, and alcohols.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of various substituted phenyl derivatives.

Scientific Research Applications

N-[(2-bromophenyl)-methyl-oxo-lambda6-sulfanylidene]-4-methoxypentanamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[(2-bromophenyl)-methyl-oxo-lambda6-sulfanylidene]-4-methoxypentanamide involves its interaction with specific molecular targets. The bromophenyl group can interact with enzymes or receptors, while the lambda6-sulfanylidene moiety may participate in redox reactions. These interactions can modulate biological pathways and result in various pharmacological effects.

Comparison with Similar Compounds

Similar Compounds

• N-(2-bromophenyl)acetamide
• N-(2-bromophenyl)benzamide
• N-(2-bromophenyl)propionamide

Comparison

N-[(2-bromophenyl)-methyl-oxo-lambda6-sulfanylidene]-4-methoxypentanamide is unique due to the presence of the lambda6-sulfanylidene moiety, which is not commonly found in similar compounds. This structural feature may confer distinct chemical reactivity and biological activity, making it a valuable compound for research and industrial applications.